2-Ethyl-1-hexene
2-Ethyl-1-hexene
3-Methyleneheptane belongs to the class of organic compounds known as branched unsaturated hydrocarbons. These are hydrocarbons that contains one or more unsaturated carbon atoms, and an aliphatic branch. 3-Methyleneheptane is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Methyleneheptane has been detected in multiple biofluids, such as feces and saliva.
3-Methyleneheptane is an acyclic olefin.
3-Methyleneheptane is an acyclic olefin.
Brand Name:
Vulcanchem
CAS No.:
1632-16-2
VCID:
VC0155198
InChI:
InChI=1S/C8H16/c1-4-6-7-8(3)5-2/h3-7H2,1-2H3
SMILES:
CCCCC(=C)CC
Molecular Formula:
C8H16
Molecular Weight:
112.21 g/mol
2-Ethyl-1-hexene
CAS No.: 1632-16-2
Main Products
VCID: VC0155198
Molecular Formula: C8H16
Molecular Weight: 112.21 g/mol
| CAS No. | 1632-16-2 |
|---|---|
| Product Name | 2-Ethyl-1-hexene |
| Molecular Formula | C8H16 |
| Molecular Weight | 112.21 g/mol |
| IUPAC Name | 3-methylideneheptane |
| Standard InChI | InChI=1S/C8H16/c1-4-6-7-8(3)5-2/h3-7H2,1-2H3 |
| Standard InChIKey | XTVRLCUJHGUXCP-UHFFFAOYSA-N |
| SMILES | CCCCC(=C)CC |
| Canonical SMILES | CCCCC(=C)CC |
| Boiling Point | 120.0 °C |
| Description | 3-Methyleneheptane belongs to the class of organic compounds known as branched unsaturated hydrocarbons. These are hydrocarbons that contains one or more unsaturated carbon atoms, and an aliphatic branch. 3-Methyleneheptane is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Methyleneheptane has been detected in multiple biofluids, such as feces and saliva. 3-Methyleneheptane is an acyclic olefin. |
| Vapor Pressure | 19.72 mmHg |
| PubChem Compound | 15404 |
| Last Modified | Nov 11 2021 |
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